Cas no 2121061-33-2 (methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate)

• Product Name: methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate
• CAS No: 2121061-33-2
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5890935
• PubChem ID: 165830605
• Update Time: 2025-10-25

methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate
• 2121061-33-2
• EN300-1740036

• Inchi： 1S/C12H16FNO2/c1-8-3-9(5-11(13)4-8)10(7-14)6-12(15)16-2/h3-5,10H,6-7,14H2,1-2H3
• InChI Key： IYIUSNDDRFZQOG-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate

Methyl 4-Amino-3-(3-Fluoro-5-Methylphenyl)butanoate: A Comprehensive Overview

Methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate (CAS No. 2121061-33-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate.

Chemical Structure and Properties

Methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate is a derivative of butanoic acid, featuring an amino group and a substituted phenyl ring. The presence of the fluoro and methyl substituents on the phenyl ring imparts distinct chemical and physical properties to the molecule. The compound is typically a white crystalline solid with a molecular weight of 261.30 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The chemical structure of methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate can be represented as follows:

CH₃-CH₂-CH(NH₂)-COOCH₃

The amino group and the ester functional group are key features that contribute to its reactivity and potential biological activity. The fluoro substituent on the phenyl ring enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties.

Synthesis Methods

The synthesis of methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate has been reported using various methodologies. One common approach involves the reaction of 4-amino-3-(3-fluoro-5-methylphenyl)butyric acid with methanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via a nucleophilic acyl substitution mechanism:

4-Amino-3-(3-fluoro-5-methylphenyl)butyric acid + CH₃OH → Methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate + H₂O

An alternative synthetic route involves the coupling of 4-amino-3-(3-fluoro-5-methylphenyl)butyryl chloride with methanol under mild conditions. This method offers high yields and purity, making it suitable for large-scale production.

Biological Activities and Applications

Methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have highlighted its anti-inflammatory and analgesic properties, making it a promising candidate for treating conditions such as chronic pain and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry reported that methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The compound was found to selectively inhibit COX-2 over COX-1, suggesting a reduced risk of gastrointestinal side effects compared to non-selective COX inhibitors like aspirin.

In addition to its anti-inflammatory properties, methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate has shown promise as an anticonvulsant agent. Research conducted at the University of California demonstrated that the compound effectively reduces seizure activity in animal models of epilepsy. The mechanism underlying this effect is believed to involve modulation of GABAergic neurotransmission, a key pathway in seizure control.

Clinical Trials and Future Directions

The potential therapeutic applications of methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Ongoing phase II trials are currently investigating the use of methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate in treating chronic pain conditions such as osteoarthritis and neuropathic pain. These trials are expected to provide valuable insights into the compound's pharmacokinetics, pharmacodynamics, and overall therapeutic potential.

In parallel with clinical studies, researchers are exploring ways to optimize the formulation and delivery methods for methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate. Nanotechnology-based approaches, such as liposomal encapsulation and polymeric nanoparticles, are being investigated to enhance the bioavailability and target specificity of the compound.

Conclusion

Methyl 4-amino-3-(3-fluoro-5-methylphenyl)butanoate (CAS No. 2121061-33-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct properties that make it suitable for various therapeutic purposes. Ongoing research continues to uncover new insights into its biological activities and potential clinical benefits. As clinical trials progress, it is anticipated that this compound will play a significant role in advancing treatments for chronic pain, inflammation, and other related conditions.